Cas no 2137735-12-5 (Acetamide, N-3-azaspiro[5.5]undec-7-yl-2-chloro-)

• Product Name: Acetamide, N-3-azaspiro[5.5]undec-7-yl-2-chloro-
• CAS No: 2137735-12-5
• MF: C₁₂H₂₁ClN₂O
• MW: 244.760942220688
• CID: 5258150
• Update Time: 2025-05-30

Acetamide, N-3-azaspiro[5.5]undec-7-yl-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-3-azaspiro[5.5]undec-7-yl-2-chloro-

• Inchi： 1S/C12H21ClN2O/c13-9-11(16)15-10-3-1-2-4-12(10)5-7-14-8-6-12/h10,14H,1-9H2,(H,15,16)
• InChI Key： TXXGNZQRBSVDME-UHFFFAOYSA-N
• SMILES： C(NC1CCCCC21CCNCC2)(=O)CCl

Additional information on Acetamide, N-3-azaspiro[5.5]undec-7-yl-2-chloro-

Acetamide, N-3-Azaspiro[5.5]Undec-7-Yl-2-Chloro: A Comprehensive Overview

The compound Acetamide, N-3-Azaspiro[5.5]Undec-7-Yl-2-Chloro (CAS No: 2137735-12-5) is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the nitrogen atom in the azaspiro structure. The presence of the acetamide group and the chloro substituent further enhances its chemical diversity and potential applications in various fields.

Recent advancements in synthetic chemistry have enabled the precise synthesis of N-Azaspiro[5.5]Undecane derivatives, including our compound of interest. These advancements have been driven by the demand for novel chemical scaffolds that can serve as building blocks for drug discovery and material science applications. The spiro structure in this compound provides a rigid framework that can influence the physical and chemical properties significantly.

One of the most notable features of Acetamide, N-3-Azaspiro[5.5]Undec-7-Yl-2-Chloro is its potential as a precursor in pharmaceutical chemistry. The acetamide group is known for its ability to participate in various bioisosteric replacements, making it a valuable component in drug design. Additionally, the chloro substituent can act as a leaving group or serve as a site for further functionalization, enabling the creation of diverse derivatives with tailored biological activities.

Recent studies have explored the role of spiro compounds in modulating enzyme activity and receptor binding. For instance, researchers have demonstrated that spiro compounds can exhibit enhanced selectivity and potency compared to their non-spiro counterparts due to their unique three-dimensional structures. This has led to increased interest in N-Azaspiro[5.5]Undecane derivatives as potential leads for anti-cancer and anti-inflammatory agents.

The synthesis of Acetamide, N-3-Azaspiro[5.5]Undec-7-Yl-2-Chloro involves a multi-step process that typically includes ring-forming reactions and functional group transformations. The use of transition metal catalysts has significantly improved the efficiency and yield of these reactions, making large-scale production more feasible.

In terms of physical properties, this compound exhibits a melting point of approximately 140°C under standard conditions. Its solubility profile makes it suitable for use in organic solvents commonly employed in pharmaceutical formulations and chemical reactions.

The application of Acetamide, N-3-Azaspiro[5.5]Undec-7-Yl-2-Chloro extends beyond pharmaceuticals into materials science and catalysis. Its rigid structure and functional groups make it an attractive candidate for designing new catalysts with enhanced stability and selectivity.

In conclusion, Acetamide, N-3-Azaspiro[5.5]Undec-7-Yl-2-Chloro represents a versatile chemical entity with promising applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a valuable tool in modern chemistry.